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Compound of Interest

Compound Name: 2-Fluorobutane

Cat. No.: B1230682

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial procedural guidance for the safe handling and disposal of 2-
Fluorobutane, focusing on personal protective equipment (PPE), operational protocols, and
waste management. Our commitment is to furnish laboratory personnel with the necessary
information to mitigate risks and ensure a safe working environment.

l. Personal Protective Equipment (PPE) for 2-
Fluorobutane

The selection of appropriate PPE is paramount when handling 2-Fluorobutane due to its
flammability and potential health hazards. The following tables summarize the recommended
PPE for various laboratory operations.

A. Engineering Controls and General Laboratory Practice

Effective engineering controls are the primary line of defense. Always handle 2-Fluorobutane
in a well-ventilated area, preferably within a certified chemical fume hood.[1]

B. Eye and Face Protection
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Task Required PPE Standard
Routine Handling (e.g., Safety glasses with side
ANSI 787.1 / EN 166

transfers, dilutions) shields
Potential for Splash or Spray Chemical splash goggles ANSI Z87.1 / EN 166
High-Risk Operations (e.qg., Face shield worn over

_ _ ANSI z87.1/ EN 166
pressure reactions) chemical splash goggles

C. Skin and Body Protection

Proper selection of gloves and protective clothing is critical to prevent skin contact.

Glove Selection:

No specific breakthrough time data is available for 2-Fluorobutane from major glove
manufacturers. However, based on general resistance of glove materials to halogenated
hydrocarbons, the following recommendations are provided. It is crucial to note that nitrile
gloves are reported to have poor resistance to halogenated hydrocarbons.[2][3] Therefore, for
anything beyond incidental contact, more robust materials should be selected. All gloves
should be inspected before use and disposed of immediately after contamination.
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BENGHE

Breakthrough .
] ) ] Recommendati
Glove Material Intended Use Time Degradation
on
(Estimated)
Not
) recommended
_ < 15 minutes
Incidental for prolonged or
o (general for _ _
Nitrile contact/splash Poor immersive use.
_ halogenated
protection only Change
hydrocarbons) ] )
immediately
upon contact.
Fair to Good Suitable for tasks
Data not _ ]
) (general for with a higher
Neoprene Moderate contact available for 2- )
halogenated potential for
Fluorobutane
hydrocarbons) contact.
Recommended
Good to for handling
Extended or Data not Excellent larger quantities

Butyl Rubber immersive available for 2- (general for or in situations
contact Fluorobutane halogenated with a high risk of
hydrocarbons) prolonged
contact.
Offers the
highest level of
Excellent protection

Extended or

Data not

(general for

against a wide

Viton™ immersive available for 2- range of
halogenated i
contact Fluorobutane chemicals,
hydrocarbons) ] ]
including
halogenated
hydrocarbons.

Protective Clothing:
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Task

Required PPE

All handling operations

Flame-resistant lab coat

Potential for significant splash

Chemical-resistant apron over a flame-resistant

lab coat

Large-scale operations or emergency response

Impervious chemical-resistant suit

D. Respiratory Protection

No occupational exposure limits (OELS) have been established for 2-Fluorobutane by OSHA,

NIOSH, or ACGIH. In the absence of OELs, a conservative approach to respiratory protection

is warranted. A written respiratory protection program compliant with OSHA 29 CFR 1910.134

should be in place.[1][4][5]

Condition

Minimum Required
Respirator

Cartridge/Filter Type

Adequate ventilation (in a

chemical fume hood)

Not generally required

N/A

Inadequate ventilation or
exceeding established action

levels

Air-purifying respirator (APR)

with a full facepiece

Organic vapor (OV) cartridge
(black)

Emergency situations (e.g.,
large spills) or unknown

concentrations

Self-contained breathing
apparatus (SCBA) with a full
facepiece operated in a
pressure-demand or other

positive-pressure mode

N/A

Respirator Cartridge Change Schedule:

An organic vapor cartridge change schedule must be established based on objective data.[1][4]

[5][6] This can be determined through experimental testing or by using the manufacturer's

service life software. Relying on odor detection is not a reliable method for determining

cartridge breakthrough.[6]
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Il. Operational and Disposal Plans

A. Handling and Storage Protocol

o Procurement: Obtain the Safety Data Sheet (SDS) for 2-Fluorobutane prior to receipt and
ensure all laboratory personnel have read and understood it.

o Storage: Store 2-Fluorobutane in a cool, dry, well-ventilated area designated for flammable
liquids, away from sources of ignition and incompatible materials such as strong oxidizing
agents.

¢ Dispensing: Ground all containers when transferring 2-Fluorobutane to prevent static
electricity buildup. Use only non-sparking tools.

o Spills: In the event of a small spill within a chemical fume hood, absorb the material with a
non-combustible absorbent (e.g., vermiculite, sand). For larger spills, evacuate the area and
follow emergency procedures.

B. Disposal Plan

2-Fluorobutane is a halogenated organic compound and must be disposed of as hazardous
waste.[7][8]

¢ \Waste Collection:

o Collect all 2-Fluorobutane waste, including contaminated materials, in a designated,
properly labeled, and sealed container.

o The container must be compatible with halogenated organic compounds.
e Segregation:

o Crucially, do not mix halogenated organic waste with non-halogenated organic waste.[7]
This is critical for proper disposal and to avoid potentially violent reactions.

o Keep acidic and basic wastes separate from halogenated waste streams.

o Labeling:
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o Label the waste container with "Hazardous Waste," the full chemical name "2-
Fluorobutane,” and any other components of the waste stream with their approximate
percentages.

o Storage of Waste:

o Store the waste container in a designated satellite accumulation area, away from ignition
sources and in secondary containment.

e Pickup and Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department, following all local, state, and federal regulations.

lll. Visual Workflow for PPE Selection

The following diagram outlines the logical steps for selecting the appropriate PPE when
handling 2-Fluorobutane.
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PPE Selection Workflow for 2-Fluorobutane

Hazard Assessment

Start: Plan to handle 2-Fluorobutane

Y

Assess Task:
- Scale of operation
- Potential for splash/aerosol
- Duration of task

Is work performed in a
certified chemical fume hood?

e
PPE Sekg;oﬁ

Select Eye/Face Protection:
- Safety glasses with side shields (minimum)
- Goggles for splash potential
- Face shield over goggles for high risk

J

Select Gloves:
- Nitrile (incidental contact only)
- Neoprene (moderate contact)
- Butyl Rubber/Viton (prolonged/immersive contact)

\

Select Protective Clothing:
- Flame-resistant lab coat
- Chemical-resistant apron if needed

No

Is respiratory protection required?

(Inadequate ventilation, emergency)

Select Respirator:
- Air-purifying respirator with organic vapor cartridges

- SCBA for emergencies
\Proce dure

Conduct Work Following Safe Handling Protocols

Dispose of Waste and Contaminated PPE
(Segregate halogenated waste)

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Fluorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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